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Compound of Interest

Compound Name: NF023 hexasodium

Cat. No.: B1139560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NF023 hexasodium is a potent and selective antagonist of the P2X1 receptor, a ligand-gated

ion channel activated by extracellular adenosine triphosphate (ATP).[1][2] P2X receptors,

particularly the P2X1 subtype, are implicated in a variety of physiological processes, including

neurotransmission, inflammation, and smooth muscle contraction.[3][4][5] These application

notes provide a comprehensive guide for utilizing NF023 in electrophysiological studies to

investigate P2X1 receptor pharmacology and function.

NF023 acts as a competitive and reversible antagonist at P2X1 receptors.[6] Its selectivity

makes it an invaluable tool for differentiating P2X1-mediated responses from those elicited by

other P2X receptor subtypes.[1]
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Receptor Subtype Species IC50 (μM) Reference

P2X1 Human 0.21 [1][2]

P2X1 Rat 0.24 [6]

P2X3 Human 28.9 [1][2]

P2X3 Rat 8.5 [6]

P2X2 Human > 50 [1]

P2X4 Human > 100 [1]

Table 2: Other Reported Biological Activities of NF023
Target Activity EC50/IC50 Reference

Gαo/i subunit Inhibition ~300 nM

HMGA2 DNA-binding Inhibition 10.63 µM

Experimental Protocols
Whole-Cell Patch-Clamp Electrophysiology Protocol for
Studying P2X1 Receptors in Mammalian Cells (e.g.,
HEK293)
This protocol outlines the methodology for characterizing the inhibitory effects of NF023 on

ATP-induced currents in mammalian cells expressing P2X1 receptors.

1. Cell Culture and Transfection:

Culture HEK293 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with

10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

Transiently transfect cells with a plasmid encoding the human P2X1 receptor using a suitable

transfection reagent. Co-transfection with a fluorescent protein marker (e.g., GFP) is

recommended for easy identification of transfected cells.
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Plate the transfected cells onto glass coverslips 24 hours post-transfection for

electrophysiological recording 24-48 hours later.

2. Solutions:

External Solution (in mM): 147 NaCl, 10 HEPES, 13 Glucose, 2 CaCl2, 1 MgCl2; pH

adjusted to 7.4 with NaOH.

Internal Pipette Solution (in mM): 140 CsCl, 10 HEPES, 10 EGTA, 2 MgCl2; pH adjusted to

7.2 with CsOH.

Agonist Stock Solution: Prepare a 10 mM stock solution of ATP in the external solution.

Antagonist Stock Solution: Prepare a 10 mM stock solution of NF023 hexasodium in

deionized water. Further dilutions to the desired working concentrations should be made in

the external solution on the day of the experiment.

3. Electrophysiological Recording:

Place a coverslip with transfected cells into the recording chamber on the stage of an

inverted microscope.

Continuously perfuse the cells with the external solution.

Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-5 MΩ when filled

with the internal solution.

Establish a whole-cell patch-clamp configuration on a fluorescently labeled cell.

Clamp the membrane potential at a holding potential of -60 mV or -80 mV.[7][8]

Record baseline current.

To elicit P2X1 receptor-mediated currents, rapidly apply ATP at a concentration that

produces a submaximal response (e.g., EC50 or EC90).

To determine the inhibitory effect of NF023, pre-incubate the cell with varying concentrations

of NF023 for 3-5 minutes, followed by co-application of NF023 and ATP.[7]
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Record the peak inward current in the absence and presence of different concentrations of

NF023. Ensure a sufficient washout period between applications to allow for receptor

recovery.

4. Data Analysis:

Measure the peak amplitude of the ATP-induced inward current.

Normalize the current amplitude in the presence of NF023 to the control current amplitude

(ATP alone).

Plot the normalized current as a function of the NF023 concentration.

Fit the concentration-response data to a sigmoidal dose-response equation to determine the

IC50 value for NF023.
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Caption: P2X1 receptor signaling pathway and inhibition by NF023.
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Caption: Experimental workflow for electrophysiological analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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